Cas no 529508-56-3 (4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 529508-56-3
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD12924549
• CID: 850499
• PubChem ID: 21874227
• Update Time: 2025-04-19

4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
• 4-CHLORO-5-METHYLPYRROLO[1,2-F][1,2,4]TRIAZINE
• 4-chloro-5-methyl-Pyrrolo[2,1-f][1,2,4]triazine
• 4-chloro-5-methylpyrrolo[2,1f][1,2,4]triazine
• 4-chloro-5-methylpyrrolotriazine
• AK-76668
• ANW-49224
• BR-76668
• CTK8B5585
• PB16527
• RP09049
• DB-023393
• CBQDXECHDATNTG-UHFFFAOYSA-N
• 529508-56-3
• SCHEMBL1219978
• AKOS015920256
• J-515067
• CS-M1181
• 4-Chloro-5-Methylpyrrolo[...
• AS-38915
• MFCD12924549
• DTXSID30619220

• MDL： MFCD12924549
• Inchi： 1S/C7H6ClN3/c1-5-2-3-11-6(5)7(8)9-4-10-11/h2-4H,1H3
• InChI Key： CBQDXECHDATNTG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C)C=CN2N=CN=1

Computed Properties

• Exact Mass: 167.02518
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines